Cas no 945-23-3 (N-Ethyl-2-nitrobenzamide)

N-Ethyl-2-nitrobenzamide structure
N-Ethyl-2-nitrobenzamide structure
Product Name:N-Ethyl-2-nitrobenzamide
CAS No:945-23-3
Molecular Formula:C9H10N2O3
Molecular Weight:194.1873
MDL:MFCD01211888
CID:803726
PubChem ID:698367

N-Ethyl-2-nitrobenzamide Properties

Names and Identifiers

    • Benzamide,N-ethyl-2-nitro-
    • N-ethyl-2-nitrobenzamide
    • N-Aethyl-2-nitrobenzamid
    • N-ethyl(2-nitrophenyl)carboxamide
    • N-Ethyl-2-Nitro-Benzamide
    • N-Ethyl-o-nitrobenzamid
    • LS-07239
    • MFCD01211888
    • 945-23-3
    • FT-0693731
    • Oprea1_457746
    • DTXSID70351359
    • AKOS003264465
    • CS-0321675
    • SCHEMBL13753006
    • MDL: MFCD01211888
    • InChIKey: MEUCVEVMNSNATL-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H10N2O3/c1-2-10-9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
    • SMILES: CCNC(=O)c1ccccc1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.06900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 194.06914219g/mol
  • Heavy Atom Count: 14
  • Complexity: 225
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • LogP: 2.25860
  • PSA: 74.92000
  • Boiling Point: 365.9 °C at 760 mmHg
  • Melting Point: 162.0 - 164.0℃
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C
  • Flash Point: 175.1 °C
  • Density: 1.228

N-Ethyl-2-nitrobenzamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AC75293-500mg
N-Ethyl-2-nitrobenzamide
945-23-3 >95%
500mg
$384.00 2024-07-18
abcr
AB413989-500 mg
N-Ethyl-2-nitrobenzamide
945-23-3
500MG
€165.80 2023-02-03
Ambeed
A380918-1g
N-Ethyl-2-nitrobenzamide
945-23-3 97%
1g
$133.0
TRC
N261240-500mg
N-Ethyl-2-nitrobenzamide
945-23-3
500mg
$ 235.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1392345-1g
N-ethyl-2-nitrobenzamide
945-23-3 97%
1g
¥2156.00
Recommended suppliers
Amadis Chemical Company Limited
(CAS:945-23-3)N-Ethyl-2-nitrobenzamide
A1192488
Purity:99%
Quantity:5g
Price($):317.0